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Compound of Interest

Compound Name: NSC636819

Cat. No.: B1680235

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC636819 is a potent and selective cell-permeable inhibitor of the histone lysine
demethylases KDM4A and KDM4B.[1][2][3] These enzymes are responsible for removing
methyl groups from histone H3 at lysine 9 (H3K9me3), a mark associated with transcriptional
repression. By inhibiting KDM4A and KDM4B, NSC636819 leads to an increase in global
H3K9me3 levels, resulting in the silencing of target genes.[4] This compound has shown
particular promise in the context of prostate cancer, where KDM4A and KDM4B act as co-
activators of the androgen receptor (AR), a key driver of the disease.[5] Inhibition of KDM4A/B
by NSC636819 downregulates the AR transcriptional network and induces apoptosis in
prostate cancer cells.

Chromatin Immunoprecipitation (ChlP) is a powerful technique used to investigate the
interaction of proteins, such as modified histones, with specific DNA regions in the cell. This
application note provides a detailed protocol for performing ChIP experiments to study the
effects of NSC636819 on H3K9me3 occupancy at specific genomic loci.

Data Presentation

The following table summarizes representative quantitative data from a ChlP-gPCR experiment
demonstrating the expected effect of KDM4A inhibition, which mimics the action of
NSC636819, on H3K9me3 levels at a target gene promoter.
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Target Gene Treatment Group % Input
(vs. IgG)

Sgle Promoter Control 2.5 0.12%

KDM4A Knockout 8.2 0.41%

Data adapted from a study on KDM4A's role in bladder cancer. The KDM4A knockout serves
as a genetic mimic for NSC636819's inhibitory effect.

Signaling Pathway

The diagram below illustrates the mechanism of action of NSC636819 in the context of

androgen receptor signaling in prostate cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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